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An In-Depth Technical Guide to 4-Chloro-5-fluoro-2-hydroxybenzaldehyde

Abstract

This technical guide provides a comprehensive overview of 4-Chloro-5-fluoro-2-
hydroxybenzaldehyde, a key halogenated salicylaldehyde derivative. Designed for
researchers, medicinal chemists, and professionals in drug development, this document delves
into the compound's fundamental chemical properties, established synthesis methodologies,
and its strategic applications as a versatile building block in the synthesis of complex molecules
and active pharmaceutical ingredients (APIs). By integrating theoretical principles with
practical, field-proven protocols, this guide serves as an authoritative resource for leveraging
this important chemical intermediate.

Compound Identification and Core Properties

4-Chloro-5-fluoro-2-hydroxybenzaldehyde is a polysubstituted aromatic compound featuring
an aldehyde, a hydroxyl group, a chlorine atom, and a fluorine atom. This unique combination
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of functional groups makes it a highly valuable intermediate in organic synthesis, particularly in

the construction of heterocyclic systems and other scaffolds relevant to medicinal chemistry.

The CAS Number for 4-Chloro-5-fluoro-2-hydroxybenzaldehyde is 1205551-36-5.[1][2][3]

Chemical Structure

Caption: Molecular Structure of 4-Chloro-5-fluoro-2-hydroxybenzaldehyde.

Physicochemical and Spectroscopic Data

The properties of this compound are critical for its handling, reaction setup, and purification.

Below is a summary of its key characteristics.

Property Value Source
CAS Number 1205551-36-5 [1][2][3]
Molecular Formula C7HaCIFO2 [1][2]
Molecular Weight 174.56 g/mol [1112]

Physical Form

Solid / Crystalline Powder

1H NMR (CDCls)

8 ~7.2-7.5 (m, 2H, Ar-H), 9.8
(s, 1H, -CHO), 11.2 (s, 1H, -
OH)

[4]

13C NMR (CDCls)

8 ~116-125 (Ar-C), ~153-155
(Ar-C), 195 (C=0)

[4]

19F NMR (CDCls)

0 ~-121.5

[4]

Infrared (IR)

~3080 cm~1 (O-H), ~1664
cm~1 (C=0), ~1460 cm™1
(C=C)

[4]

Mass Spec (MS)

M+ = 174 (Calculated Exact
Mass: 173.99)

[4]
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Note: NMR and IR data are based on the closely related isomer 3-chloro-5-
fluorosalicylaldehyde and are provided as representative values.

Synthesis Methodologies: Ortho-Formylation

The synthesis of 4-chloro-5-fluoro-2-hydroxybenzaldehyde typically involves the ortho-
formylation of a corresponding substituted phenol, in this case, 3-chloro-4-fluorophenol. The
hydroxyl group is a potent ortho-, para-director in electrophilic aromatic substitution. Due to
intramolecular hydrogen bonding that stabilizes the transition state, formylation strongly favors
the position ortho to the hydroxyl group.

Two classical and highly effective methods for this transformation are the Reimer-Tiemann
reaction and the Duff reaction.

The Reimer-Tiemann Reaction

The Reimer-Tiemann reaction is a cornerstone method for the ortho-formylation of phenols.[5]
[6][7] It proceeds via an electrophilic aromatic substitution mechanism where the key
electrophile is dichlorocarbene (:CCl2).

Causality and Mechanistic Insight: The reaction is performed under strongly basic conditions
(e.g., NaOH or KOH), which serves two purposes. First, it deprotonates the phenol to form the
more nucleophilic phenoxide ion.[5][8] Second, it reacts with chloroform (CHCIs) to generate
the highly reactive dichlorocarbene electrophile.[8][9] The electron-rich phenoxide ring attacks
the electron-deficient carbene, leading to the ortho-substituted intermediate. Subsequent
hydrolysis under basic conditions converts the dichloromethyl group into the final aldehyde
functionality.[5] The preference for ortho-substitution is a hallmark of this reaction for phenols.

Caption: Workflow for the Reimer-Tiemann Synthesis.
Field-Proven Experimental Protocol (Adapted from similar syntheses[4][10]):

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 3-chloro-4-fluorophenol (1 equivalent) in an aqueous solution of sodium
hydroxide (e.g., 20-40%). The system is biphasic.[9]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b2582430/docs?utm_src=pdf-body#4-chloro-5-fluoro-2-hydroxybenzaldehyde-cas-number
https://en.wikipedia.org/wiki/Reimer%E2%80%93Tiemann_reaction
https://unacademy.com/content/jee/study-material/chemistry/reimer-tiemann-reaction/
https://allen.in/jee/chemistry/reimer-tiemann-reaction-mechanism
https://en.wikipedia.org/wiki/Reimer%E2%80%93Tiemann_reaction
https://nrochemistry.com/reimer-tiemann-reaction/
https://nrochemistry.com/reimer-tiemann-reaction/
https://www.jk-sci.com/blogs/resource-center/reimer-tiemann-reaction
https://en.wikipedia.org/wiki/Reimer%E2%80%93Tiemann_reaction
https://journals.iucr.org/e/issues/2020/12/00/pk2651/pk2651.pdf
https://prepchem.com/3-chloro-5-fluoro-2-hydroxybenzaldehyde/
https://www.jk-sci.com/blogs/resource-center/reimer-tiemann-reaction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2582430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

» Reagent Addition: Heat the mixture to 60-70°C. Add chloroform (2-3 equivalents) dropwise
over 1 hour while stirring vigorously to ensure adequate mixing between the agueous and
organic phases.[8]

e Reaction: Maintain the mixture at reflux for 3-4 hours. The reaction is often exothermic, so
careful temperature control is necessary.[5]

o Workup: After cooling to room temperature, acidify the reaction mixture with dilute
hydrochloric acid (HCI) to a pH of ~4-5. This neutralizes the excess base and protonates the
phenoxide to yield the aldehyde product.

o Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or
dichloromethane (3x).

 Purification: Combine the organic extracts, dry over anhydrous sodium sulfate (Naz2S0a),
filter, and concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel or by recrystallization to yield pure 4-chloro-5-fluoro-2-
hydroxybenzaldehyde.

The Duff Reaction

The Duff reaction is an alternative formylation method that uses hexamethylenetetramine
(HMTA) as the formylating agent in an acidic medium like acetic acid or trifluoroacetic acid.[11]
[12] It is particularly useful for phenols and other electron-rich aromatic compounds.

Causality and Mechanistic Insight: The reaction proceeds through the generation of an iminium
ion electrophile from HMTA in the acidic environment.[11][12] The phenol attacks this
electrophile, leading to a benzylamine-type intermediate. An intramolecular redox step followed
by acidic hydrolysis liberates the final aldehyde product. While generally considered less
efficient than the Reimer-Tiemann reaction, the Duff reaction avoids the use of chlorinated
solvents and strong bases, which can be advantageous for sensitive substrates.[12][13]

Applications in Research and Drug Development

Halogenated benzaldehydes are critical building blocks in modern pharmaceutical synthesis.
[14][15] The specific arrangement of functional groups in 4-chloro-5-fluoro-2-
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hydroxybenzaldehyde offers multiple reaction handles for constructing more complex
molecular architectures.

o Aldehyde Group: This is a versatile functional group that can participate in a wide range of
transformations, including:

[e]

Reductive Amination: To form substituted benzylamines.

o

Wittig Reaction: To create carbon-carbon double bonds.[16]

[¢]

Condensation Reactions: With amines or hydrazines to form imines, Schiff bases, or
hydrazones, which are common scaffolds in bioactive molecules.[16]

[¢]

Oxidation: To form the corresponding carboxylic acid.

o Hydroxyl Group: Can be alkylated or acylated to introduce different ether or ester
functionalities, modulating properties like solubility and lipophilicity.

o Halogen Atoms (Cl and F): The presence of fluorine is particularly significant in drug design
as it can enhance metabolic stability, binding affinity, and membrane permeability. Both
halogens also provide sites for cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) to
introduce further complexity.

This compound and its derivatives have been investigated for their potential in developing
novel antimicrobial agents.[4]
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Caption: Synthetic utility of the core molecule.

Safety and Handling

As with any laboratory chemical, proper safety precautions are essential when handling 4-
chloro-5-fluoro-2-hydroxybenzaldehyde and its precursors.

o Hazard Identification: Based on data for similar halogenated hydroxybenzaldehydes, this
compound should be considered a hazardous substance. Key hazards include:

o Skin Irritation (H315): Causes skin irritation.[17]

o Serious Eye Irritation (H319): Causes serious eye irritation.[17]

o Respiratory Irritation (H335): May cause respiratory irritation.[17]
e Precautionary Measures:

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields or goggles, and a lab coat.[18]
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o Handling: Use only in a well-ventilated area, preferably within a chemical fume hood. Avoid
breathing dust.[18] Avoid contact with skin and eyes.[19]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.[18]

e First Aid:
o Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[18]
o Skin Contact: Immediately wash the affected area with plenty of soap and water.[18]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[18]

Conclusion

4-Chloro-5-fluoro-2-hydroxybenzaldehyde is a strategically important chemical intermediate
with a well-defined profile. Its synthesis via established ortho-formylation reactions like the
Reimer-Tiemann method is reliable and scalable. The compound's true value lies in its
polyfunctional nature, which provides a robust platform for the synthesis of diverse and
complex molecules targeted for pharmaceutical and materials science applications. A thorough
understanding of its properties, synthesis, and handling is crucial for any scientist aiming to
incorporate this versatile building block into their research and development programs.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Sources

e 1. chemuniverse.com [chemuniverse.com]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b2582430?utm_src=pdf-custom-synthesis#bc-rfq
https://chemuniverse.com/index.php?main_page=product_info&cPath=9&products_id=86732
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2582430?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

°
(o] (00] ~ (o)) ol B w N

[ ) [ ) [ ) [ ) [ ) [ ) [ ) [ )
N T T~ e o e
N~ o O M W N B O

e 18.
e 19.

. chembk.com [chembk.com]

. 4-Chloro-5-fluoro-2-hydroxy-benzaldehyde | 1205551-36-5 [chemicalbook.com]

. journals.iucr.org [journals.iucr.org]

. Reimer—Tiemann reaction - Wikipedia [en.wikipedia.org]

. Reimer-Tiemann Reaction | JEE Chemistry | JEE Main | JEE Advanced [unacademy.com]
. Reimer Tiemann Reaction Mechanism: Conditions & Applications [allen.in]

. Reimer-Tiemann Reaction: Mechanism & Examples | NROChemistry [nrochemistry.com]

. Jk-sci.com [jk-sci.com]

. prepchem.com [prepchem.com]

. grokipedia.com [grokipedia.com]

. Duff reaction - Wikipedia [en.wikipedia.org]

. thescholarship.ecu.edu [thescholarship.ecu.edu]
. hbinno.com [nbinno.com]

. hbinno.com [nbinno.com]

. 0ssila.com [ossila.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

fishersci.com [fishersci.com]

store.apolloscientific.co.uk [store.apolloscientific.co.uk]

¢ To cite this document: BenchChem. [4-Chloro-5-fluoro-2-hydroxybenzaldehyde CAS
number]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2582430/docs#4-chloro-5-fluoro-2-
hydroxybenzaldehyde-cas-number]

Disclaimer & Data Validity:
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intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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